5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one

• IUPAC Name: 5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one
• InChI: InChI=1S/C20H20N4O/c1-11-7-8-14-15(9-11)23-20(22-14)18-17(25)10-24(19(18)21)16-6-4-5-12(2)13(16)3/h4-9H,10,21H2,1-3H3,(H,22,23)
• InChI Key: UOHUJJJPSCMQRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=C(N(CC3=O)C4=CC=CC(=C4C)C)N
• Molecular Formula: C20H20N4O
• Molecular Weight: 332.4 g/mol

Description

The compound with the identifier “5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one” is a chemical entity listed in the PubChem database. This compound is used in various scientific research applications due to its unique chemical properties and reactivity.

Preparation Methods

The preparation of 5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one involves specific synthetic routes and reaction conditions. One common method includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules in body fluids . This technique requires careful sample preparation to ensure accurate and robust results. The preparation process typically involves removing proteins and other constituents that may precipitate when injected into the LC mobile phase, thereby preventing clogging of the chromatography column .

Chemical Reactions Analysis

5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include phosgene and imidazole under anhydrous conditions . The major products formed from these reactions include imidazolium chloride and other derivatives .

Scientific Research Applications

5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has a wide range of scientific research applications. It is used in chemistry for the synthesis of peptides and other organic compounds . In biology, it is employed in the study of enzyme mechanisms and protein interactions. In medicine, 5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is used in the development of pharmaceuticals and therapeutic agents. Additionally, it has industrial applications in the production of various chemical products.

Mechanism of Action

The mechanism of action of 5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one involves its interaction with specific molecular targets and pathways. For example, it can act as a reagent in organic synthesis, facilitating the conversion of amines into amides, carbamates, and ureas . This process involves the formation of intermediate compounds that react with other molecules to produce the desired products.

Comparison with Similar Compounds

5-amino-1-(2,3-dimethylphenyl)-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one can be compared with other similar compounds, such as carbonyldiimidazole and phosgene . These compounds share similar chemical properties and reactivity but differ in their specific applications and mechanisms of action. For instance, carbonyldiimidazole is often used for the coupling of amino acids in peptide synthesis, while phosgene is used in the production of various industrial chemicals .